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Compound of Interest

Compound Name: Pentaerythritol trimethacrylate

Cat. No.: B1141467 Get Quote

Pentaerythritol Trimethacrylate: A Technical
Guide
This technical guide provides a comprehensive overview of pentaerythritol trimethacrylate, a

trifunctional monomer utilized in polymer synthesis. The document details its chemical and

physical properties, synthesis, and applications. Due to the limited availability of specific

research applications for pentaerythritol trimethacrylate in drug development and life

sciences, this guide also includes a detailed examination of the closely related and more

extensively studied analogue, pentaerythritol triacrylate. This comparative approach offers

valuable insights into the functional applications of multifunctional acrylates and methacrylates

in biomedical research.

Pentaerythritol Trimethacrylate
Pentaerythritol trimethacrylate is the ester of pentaerythritol and three equivalents of

methacrylic acid. It is a key monomer used in the formation of crosslinked polymers, valued for

the hardness and chemical resistance it imparts to the final material.

There is some discrepancy in the literature and commercial databases regarding the primary

CAS number for this compound. Both identified numbers are provided below for

comprehensive reference.
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Property Value Citations

Chemical Name

3-Hydroxy-2,2-

bis[(methacryloyloxy)methyl]pr

opyl methacrylate

[1]

CAS Number 3524-66-1 or 105644-03-9 [1][2]

Molecular Formula C₁₇H₂₄O₇ [2]

Molecular Weight 340.37 g/mol [2]

The following table summarizes the key physical and chemical properties of pentaerythritol
trimethacrylate.

Property Value Citations

Density 1.1 ± 0.1 g/cm³ [1]

Boiling Point 463.0 ± 45.0 °C at 760 mmHg [1]

Flash Point 158.8 ± 22.2 °C [1]

Pentaerythritol trimethacrylate is synthesized via the acid-catalyzed esterification of

pentaerythritol with methacrylic acid. In this reaction, three of the four hydroxyl groups of

pentaerythritol react with the carboxylic acid group of methacrylic acid to form ester linkages,

with water as a byproduct. To prevent premature polymerization of the methacrylate groups, a

polymerization inhibitor is typically added to the reaction mixture.
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Pentaerythritol
C(CH₂OH)₄

+

Methacrylic Acid (3 eq.)
CH₂=C(CH₃)COOH

Acid Catalyst
(e.g., p-TSA)

Inhibitor
(e.g., MEHQ)

Pentaerythritol
Trimethacrylate

 Esterification 
 Heat Water (3 eq.)

H₂O
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Start

Prepare Pre-polymer Solution:
- Hydrophilic Polymer (e.g., PEO)

- Crosslinker (e.g., PETA)
- Photoinitiator

Incorporate Therapeutic Agent
(Optional)

Cast Solution into Mold
or Prepare for 3D Printing

UV Curing
(Photopolymerization)

Purification:
Wash to remove unreacted

monomers and initiator

Characterization:
- Swelling Studies

- Mechanical Testing (Rheology)
- SEM Imaging

End Product:
Functional Hydrogel

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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